A facile electrochemical approach to fabricate a nanoporous gold film electrode and its electrocatalytic activity towards dissolved oxygen reduction†
Physical Chemistry Chemical Physics Pub Date: 2015-09-22 DOI: 10.1039/C5CP05220C
Abstract
A nanoporous gold film (NPGF) was prepared onto a gold electrode surface using a facile and green electrochemical approach via anodization at 2.0 V in 0.5 mol L−1 H2SO4. The as-synthesized NPGF electrode showed superior electrocatalytic activity towards dissolved oxygen reduction at a low overpotential (−0.045 V) along with 2-fold enhanced sensitivity.
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